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Abstract
KL-11743 is a potent, orally active, and glucose-competitive inhibitor of the class I glucose

transporters (GLUT1, GLUT2, GLUT3, and GLUT4)[1][2][3]. It effectively blocks glucose uptake

and metabolism, leading to a cascade of cellular effects, including the inhibition of glycolysis, a

reduction in NADH pools, and a shift towards oxidative phosphorylation[4][5][6]. These

characteristics make KL-11743 a valuable tool for cancer research, particularly in tumors

exhibiting metabolic vulnerabilities[4][5][7]. This document provides a comprehensive guide to

the solubility of KL-11743 and detailed protocols for its preparation in both in vitro and in vivo

experimental settings.

Data Presentation: Solubility Profile
The solubility of KL-11743 in various solvents is crucial for the design and execution of

successful experiments. The following table summarizes the available quantitative data.
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Solvent Concentration Observations Source

DMSO
100 mg/mL (191.35

mM)

Fresh DMSO

recommended as

moisture can reduce

solubility.

[8]

DMSO 25 mg/mL (47.84 mM)

Sonication is

recommended to aid

dissolution. Warming

and heating to 60°C

can also be applied.

[3][9]

DMSO 2 mg/mL Clear solution. [10]

Ethanol 3 mg/mL (5.74 mM) - [11]

Water Insoluble - [8][11]

10% DMSO in Corn

oil

≥ 2.08 mg/mL (3.98

mM)
Clear solution. [1][3]

0.5%

Methylcellulose/0.25%

Tween-80 in Water

9.98 mg/mL (19.10

mM)

Suspended solution;

requires ultrasonic

treatment.

[3]

Experimental Protocols
In Vitro Solution Preparation (Stock Solution)
For cell-based assays, a concentrated stock solution in dimethyl sulfoxide (DMSO) is typically

prepared.

Materials:

KL-11743 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials
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Vortex mixer

Sonicator (optional, but recommended)

Protocol:

Aseptically weigh the desired amount of KL-11743 powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 25 mg/mL).

Vortex the solution vigorously to facilitate dissolution.

If the compound does not fully dissolve, sonication is recommended to obtain a clear

solution[9]. Gentle warming can also be applied.

For cell experiments, the final concentration of DMSO in the culture medium should

generally not exceed 0.1% to avoid solvent-induced cellular effects. A negative control with

the solvent alone should be included in preliminary experiments[9].

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to one month or at -80°C for up to six months[1].

In Vivo Formulation and Preparation
The preparation of KL-11743 for animal studies requires specific formulations to ensure

appropriate delivery and bioavailability. Two common methods are provided below.

1. Suspension for Oral Administration

Materials:

KL-11743 powder

Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% in sterile water)

Sterile tubes
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Homogenizer or sonicator

Protocol:

Weigh the required amount of KL-11743.

Prepare the CMC-Na solution.

Add the KL-11743 powder to the CMC-Na solution to achieve the desired final concentration

(e.g., ≥5 mg/mL)[8][11].

Mix thoroughly using a vortex and then homogenize or sonicate to create a uniform

suspension[8].

This formulation results in a homogeneous suspension suitable for oral gavage. The mixed

solution should be used immediately for optimal results[8].

2. Clear Solution for Injection or Oral Administration

Materials:

KL-11743 powder

Anhydrous DMSO

PEG300

Tween 80

Sterile water or saline

Sterile tubes

Protocol:

Prepare a concentrated stock solution of KL-11743 in DMSO (e.g., 100 mg/mL)[8].

For a final formulation of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% sterile water

(ddH2O), follow these steps for a 1 mL working solution[8][11]: a. Take 50 µL of the 100
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mg/mL KL-11743 DMSO stock solution. b. Add 400 µL of PEG300 and mix until the solution

is clear. c. Add 50 µL of Tween 80 and mix until clear. d. Add 500 µL of sterile water or saline

to bring the total volume to 1 mL.

The resulting clear solution should be used immediately[8].

Visualizations
Signaling Pathway of KL-11743 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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